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Compound of Interest

Compound Name: 5,7-Dimethoxyphthalide

Cat. No.: B486010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,7-Dimethoxyphthalide, a naturally occurring isobenzofuranone, has been identified as a

molecule with potential applications in medicinal chemistry. While primarily recognized as a key

synthetic intermediate in the production of the immunosuppressant mycophenolic acid, recent

studies have begun to explore its intrinsic biological activities. This document provides a

detailed overview of the current understanding of 5,7-Dimethoxyphthalide's applications,

focusing on its antimicrobial properties. The information presented herein is intended to serve

as a resource for researchers and professionals in the field of drug discovery and development.
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Property Value

IUPAC Name 5,7-dimethoxy-2-benzofuran-1(3H)-one

Synonyms 5,7-Dimethoxyisobenzofuran-1(3H)-one

Molecular Formula C₁₀H₁₀O₄

Molecular Weight 194.18 g/mol

Appearance Colorless prismatic crystals[1]

Solubility Soluble in acetone[1]

Medicinal Chemistry Applications
The primary area of investigation for the direct medicinal application of 5,7-
Dimethoxyphthalide has been in the field of antimicrobials.

Antibacterial Activity
Recent research has demonstrated that 5,7-Dimethoxyphthalide possesses inhibitory activity

against a range of pathogenic bacteria. This suggests its potential as a lead compound for the

development of novel antibacterial agents.

A study evaluating the antibacterial properties of compounds isolated from Pleurotus djamor

identified 5,7-Dimethoxyphthalide as an active agent. The following table summarizes the

MIC and MBC values against three clinically relevant bacterial strains.

Bacterial Strain Gram Stain MIC (µg/mL) MBC (µg/mL)

Enterococcus faecalis Positive 125 250

Staphylococcus

aureus
Positive 250 500

Klebsiella

pneumoniae
Negative 500 >500

Data extracted from a study on bioactive compounds from Pleurotus djamor.
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Experimental Protocols
This section provides a detailed methodology for the determination of the antibacterial activity

of 5,7-Dimethoxyphthalide, based on standard laboratory practices.

Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) and Minimum Bactericidal
Concentration (MBC)
Objective: To determine the lowest concentration of 5,7-Dimethoxyphthalide that inhibits the

visible growth of a microorganism (MIC) and the lowest concentration that results in microbial

death (MBC).

Materials:

5,7-Dimethoxyphthalide

Bacterial strains (Enterococcus faecalis, Staphylococcus aureus, Klebsiella pneumoniae)

Mueller-Hinton Broth (MHB)

Mueller-Hinton Agar (MHA)

Dimethyl sulfoxide (DMSO)

Sterile 96-well microtiter plates

Sterile test tubes

Incubator (37°C)

Spectrophotometer

Micropipettes

Procedure:

Preparation of Bacterial Inoculum:
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From a fresh agar plate, select 3-5 colonies of the test bacterium and inoculate into a tube

containing 5 mL of MHB.

Incubate the culture at 37°C for 2-6 hours until it reaches the turbidity of a 0.5 McFarland

standard (approximately 1-2 x 10⁸ CFU/mL).

Adjust the inoculum density with sterile MHB to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL in the test wells.

Preparation of 5,7-Dimethoxyphthalide Stock Solution:

Dissolve a known weight of 5,7-Dimethoxyphthalide in a minimal amount of DMSO to

create a high-concentration stock solution (e.g., 10 mg/mL).

Further dilute the stock solution with MHB to achieve the desired starting concentration for

serial dilutions.

Microdilution for MIC Determination:

Add 100 µL of MHB to all wells of a 96-well microtiter plate.

Add 100 µL of the prepared 5,7-Dimethoxyphthalide solution to the first well of each row

and perform serial two-fold dilutions across the plate.

Add 10 µL of the adjusted bacterial inoculum to each well.

Include a positive control (broth with inoculum, no compound) and a negative control

(broth only).

Incubate the plate at 37°C for 18-24 hours.

The MIC is the lowest concentration of the compound at which no visible growth is

observed.

Determination of MBC:

From the wells showing no visible growth in the MIC assay, take a 10 µL aliquot and

subculture onto MHA plates.
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Incubate the plates at 37°C for 18-24 hours.

The MBC is the lowest concentration that shows no bacterial growth on the agar plates.

Logical Workflow and Signaling Pathways
While the precise mechanism of action for the antibacterial activity of 5,7-Dimethoxyphthalide
has not been elucidated, the following diagrams illustrate the general workflow for its evaluation

and a hypothetical signaling pathway that could be investigated.
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Experimental workflow for evaluating the antibacterial activity of 5,7-Dimethoxyphthalide.
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Hypothetical mechanism of action for the antibacterial activity of 5,7-Dimethoxyphthalide.

Conclusion and Future Directions
The available data, although limited, suggests that 5,7-Dimethoxyphthalide warrants further

investigation as a potential antibacterial agent. Future research should focus on:

Mechanism of Action Studies: Elucidating the specific molecular targets and pathways

affected by 5,7-Dimethoxyphthalide in bacterial cells.

Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogs of 5,7-
Dimethoxyphthalide to identify key structural features required for antibacterial activity and

to optimize potency.

In Vivo Efficacy and Toxicity Studies: Assessing the therapeutic potential and safety profile of

5,7-Dimethoxyphthalide in animal models of bacterial infection.

These endeavors will be crucial in determining the viability of 5,7-Dimethoxyphthalide as a

lead compound for the development of new and effective antimicrobial drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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